5-Amino-1-(tert-butyl)-1H-pyrazol-3-ol
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Overview
Description
5-Amino-pyrazoles are a class of organic compounds that have been used as building blocks in the synthesis of diverse heterocyclic or fused heterocyclic scaffolds . They are often used in the field of pharmaceutics and medicinal chemistry .
Synthesis Analysis
5-Amino-pyrazoles can be synthesized through various methods. One common method involves the condensation of β-ketonitriles with hydrazines . Another method reported involves a pseudo-three-component condensation reaction .Molecular Structure Analysis
The molecular structure of 5-Amino-pyrazoles generally consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and an amino group .Chemical Reactions Analysis
5-Amino-pyrazoles can participate in a variety of chemical reactions. They can be used in conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Amino-pyrazoles can vary depending on the specific compound. For example, one compound has a molecular formula of C17H19N5O, an average mass of 309.366 Da, and a monoisotopic mass of 309.158966 Da .Scientific Research Applications
Synthesis of Pyrazolo[4,3-b]pyridine Derivatives
The compound is used in the synthesis of 5-amino-1H-pyrazolo[4,3-b]pyridine derivatives. These derivatives have a wide range of pharmacological properties and are part of anxiolytic drugs. They also act as antagonists of the corticotropin growth factor receptor and cholecystokinin hormones .
Development of Drugs for Central Nervous System
The compound is used in the development of drugs for the treatment of the central nervous system. It’s also used in the development of viral, inflammatory, tumor, cardiovascular, and bacterial diseases .
Synthesis of Ceftolozane
The compound is used as an important intermediate product in the synthesis of ceftolozane, a new intravenous fifth-generation cephalosporin antibiotic . Ceftolozane has a wide antibacterial spectrum and strong activity against both Gram-positive and Gram-negative bacteria .
Reaction with α, β -unsaturated Compounds
The compound is used in the condensation of 5-amino-pyrazoles and enynones in the presence of ethanol and heat, providing easy access to fluorescent (trimethylsilylethynyl) pyrazolo[1,5-a]pyrimidines .
Synthesis of N-Heterocyclic Amines
The compound is used in the synthesis of N-heterocyclic amines, which are valuable building blocks in drug discovery and modern organic synthesis . These amines are key precursors in the preparation of active pharmaceutical ingredients, bioactive molecules, natural occurring products, and agrochemicals .
Synthesis of Pyrazole Derivatives
The compound is used in the synthesis of pyrazole derivatives, which are effective PDE4 inhibitors for treating anti-inflammatory diseases .
Future Directions
Mechanism of Action
Target of Action
5-Amino-1-(tert-butyl)-1H-pyrazol-3-ol, also known as 3-amino-2-tert-butyl-1H-pyrazol-5-one, is a type of 5-amino-pyrazole . These compounds are known to be versatile synthetic building blocks in the synthesis of diverse heterocyclic or fused heterocyclic scaffolds . .
Mode of Action
5-amino-pyrazoles are known to be involved in a variety of chemical reactions, including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .
Biochemical Pathways
5-amino-pyrazoles are known to be used in the synthesis of diverse heterocyclic compounds, which are often found in many natural products, such as vitamins, hormones, antibiotics, and dyes .
Result of Action
5-amino-pyrazoles are known to be similar to biologically active compounds, with diverse applications especially in the field of pharmaceutics and medicinal chemistry .
properties
IUPAC Name |
3-amino-2-tert-butyl-1H-pyrazol-5-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3O/c1-7(2,3)10-5(8)4-6(11)9-10/h4H,8H2,1-3H3,(H,9,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BROXQDABYJKKCG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C(=CC(=O)N1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10634496 |
Source
|
Record name | 5-Amino-1-tert-butyl-1,2-dihydro-3H-pyrazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10634496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-1-(tert-butyl)-1H-pyrazol-3-ol | |
CAS RN |
359867-35-9 |
Source
|
Record name | 5-Amino-1-tert-butyl-1,2-dihydro-3H-pyrazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10634496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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